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Compound of Interest

Compound Name: 4-(Tert-Butoxy)Benzaldehyde

Cat. No.: B1266382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-(tert-
butoxy)benzaldehyde in various organic solvents. The information contained herein is
essential for the effective design of synthetic routes, purification processes, and formulation
strategies in the fields of chemical research and drug development.

Quantitative Solubility Data

The solubility of 4-(tert-butoxy)benzaldehyde has been determined in a range of common
organic solvents at various temperatures. The following table summarizes the mole fraction
solubility (x1) of 4-(tert-butoxy)benzaldehyde at different temperatures (T/K).
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Mole Fraction Solubility

Solvent TIK
(10173 * x1)
Methanol 278.15 13.91
283.15 16.63
288.15 19.89
293.15 23.82
298.15 28.56
303.15 34.22
308.15 41.01
313.15 49.12
318.15 58.83
323.15 70.45
Ethanol 278.15 12.03
283.15 14.49
288.15 17.46
293.15 21.04
298.15 25.35
303.15 30.54
308.15 36.80
313.15 44.34
318.15 53.42
323.15 64.36
Isopropanol 278.15 9.87
283.15 11.98
288.15 14.55
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293.15 17.67
298.15 21.46
303.15 26.06
308.15 31.65
313.15 38.44
318.15 46.68
323.15 56.69
n-Butanol 278.15 10.33
283.15 12.58
288.15 15.32
293.15 18.65
298.15 22.71
303.15 27.65
308.15 33.66
313.15 41.00
318.15 49.92
323.15 60.78
Ethyl Acetate 278.15 38.99
283.15 47.10
288.15 56.90
293.15 68.75
298.15 82.99
303.15 100.20
308.15 121.00
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313.15 146.10
318.15 176.40
323.15 212.90
Acetone 278.15 108.30
283.15 127.30
288.15 149.60
293.15 175.80
298.15 206.60
303.15 242.70
308.15 285.10
313.15 334.90
318.15 393.30
323.15 461.80
Acetonitrile 278.15 25.11
283.15 30.15
288.15 36.20
293.15 43.46
298.15 52.18
303.15 62.65
308.15 75.21
313.15 90.29
318.15 108.40
323.15 130.10
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Data sourced from a study on the determination and correlation of solubility and
thermodynamic properties of 4-(tert-butoxy)benzaldehyde in different solvents.

Experimental Protocols

The solubility of 4-(tert-butoxy)benzaldehyde was determined using the isothermal
gravimetric method. This method involves the following steps:

e Sample Preparation: An excess amount of 4-(tert-butoxy)benzaldehyde is added to a
known volume of the selected organic solvent in a sealed vessel.

o Equilibration: The mixture is continuously stirred in a thermostated bath at a constant
temperature for a sufficient time to ensure solid-liquid equilibrium is reached.

o Sampling and Analysis: Once equilibrium is achieved, stirring is stopped, and the solution is
allowed to settle. A known volume of the clear supernatant is withdrawn using a pre-heated
or pre-cooled syringe to avoid any temperature change that might alter the solubility.

o Gravimetric Determination: The withdrawn sample is weighed and then dried under vacuum
to remove the solvent completely. The mass of the remaining solid 4-(tert-
butoxy)benzaldehyde is then determined.

o Calculation: The mole fraction solubility is calculated from the mass of the solute and the
mass of the solvent in the sample.

This process is repeated at different temperatures to obtain the solubility curve.
Figure 1: Isothermal Gravimetric Method Workflow

Factors Influencing Solubility

The solubility of 4-(tert-butoxy)benzaldehyde is primarily influenced by the polarity of the
solvent and the temperature.

e Solvent Polarity: As a moderately polar molecule, 4-(tert-butoxy)benzaldehyde exhibits
good solubility in a range of organic solvents. Its solubility is generally higher in more polar
solvents like acetone and ethyl acetate compared to less polar alcohols.
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o Temperature: The solubility of 4-(tert-butoxy)benzaldehyde in all tested solvents increases
with an increase in temperature. This endothermic dissolution process indicates that energy
is required to break the solute-solute and solvent-solvent interactions to form new solute-
solvent interactions.
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Figure 2: Factors Influencing Solubility

Thermodynamic Properties

The dissolution process of 4-(tert-butoxy)benzaldehyde in organic solvents can be described
by thermodynamic parameters such as the dissolution enthalpy (AH°®), dissolution entropy
(AS®), and Gibbs free energy (AG®°). These parameters can be calculated from the solubility
data at different temperatures using the van't Hoff equation. Generally, a positive enthalpy of
dissolution indicates that the process is endothermic, which is consistent with the observed
increase in solubility with temperature.

This technical guide provides foundational data and methodologies for professionals working
with 4-(tert-butoxy)benzaldehyde. The presented information is critical for optimizing
experimental conditions and ensuring the successful application of this compound in various
chemical and pharmaceutical contexts.
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 To cite this document: BenchChem. [4-(tert-Butoxy)benzaldehyde: A Technical Guide to its
Solubility in Organic Solvents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266382#4-tert-butoxy-benzaldehyde-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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